N-(4-methylbenzyl)-2-(1-tosylpiperidin-2-yl)acetamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]acetamide
• InChI: InChI=1S/C22H28N2O3S/c1-17-6-10-19(11-7-17)16-23-22(25)15-20-5-3-4-14-24(20)28(26,27)21-12-8-18(2)9-13-21/h6-13,20H,3-5,14-16H2,1-2H3,(H,23,25)
• InChI Key: CPLSZHXCGDSUFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C22H28N2O3S
• Molecular Weight: 400.5 g/mol

Description

N-(4-methylbenzyl)-2-(1-tosylpiperidin-2-yl)acetamide, also known as MTAPA, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MTAPA belongs to the class of piperidine derivatives, which have been extensively studied for their pharmacological properties.

Scientific Research Applications

Radiopharmaceutical Development

• PET Imaging Probes : A study focused on the synthesis and in vivo evaluation of a compound similar to N-(4-methylbenzyl)-2-(1-tosylpiperidin-2-yl)acetamide as an imaging probe for 5-HT2A receptors. Despite its potential, the probe showed rapid influx and efflux in brain regions without tracer retention or specific binding, indicating its ineffectiveness as a PET ligand for imaging 5-HT2A receptors (Prabhakaran et al., 2006).

Polymer Science

• Phase Transfer Catalysts : Polymers containing the acetamide structure were synthesized and used as effective phase transfer catalysts for nucleophilic substitution reactions, demonstrating the versatility of acetamide derivatives in chemical synthesis (Kondo et al., 1986).

Coordination Chemistry

• Antioxidant Activity : Novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives exhibited significant antioxidant activity, highlighting the potential of acetamide derivatives in developing compounds with health benefits (Chkirate et al., 2019).

Materials Science

• Photovoltaic Efficiency Modeling : Benzothiazolinone acetamide analogs were investigated for their photovoltaic efficiency, indicating the utility of acetamide derivatives in the development of materials for dye-sensitized solar cells (DSSCs) with good light harvesting efficiency (Mary et al., 2020).